Cas no 1261899-42-6 (2-Chloro-5-(3,5-dimethoxyphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(3,5-dimethoxyphenyl)nicotinic acid
• CAS No: 1261899-42-6
• MF: C₁₄H₁₂ClNO₄
• MW: 293.702383041382
• CID: 2762147
• PubChem ID: 53223785
• Update Time: 2025-04-21

2-Chloro-5-(3,5-dimethoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317875
• 2-Chloro-5-(3,5-dimethoxyphenyl)nicotinic acid, 95%
• 1261899-42-6
• 2-CHLORO-5-(3,5-DIMETHOXYPHENYL)NICOTINIC ACID
• DTXSID10687861
• 2-Chloro-5-(3,5-dimethoxyphenyl)nicotinic acid

• Inchi： 1S/C14H12ClNO4/c1-19-10-3-8(4-11(6-10)20-2)9-5-12(14(17)18)13(15)16-7-9/h3-7H,1-2H3,(H,17,18)
• InChI Key： YMFGRNZEBWPYQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 293.0454856Da
• Monoisotopic Mass: 293.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.7Ų